ethyl 1,5-dimethyl-1H-1,2,4-triazole-3-carboxylate

• IUPAC Name: ethyl 1,5-dimethyl-1,2,4-triazole-3-carboxylate
• InChI: InChI=1S/C7H11N3O2/c1-4-12-7(11)6-8-5(2)10(3)9-6/h4H2,1-3H3
• InChI Key: MZMKZKULUDWQKT-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=NN(C(=N1)C)C
• Molecular Formula: C7H11N3O2
• Molecular Weight: 169.18 g/mol
• CAS RN: 1034197-35-7

Description

Ethyl 1,5-dimethyl-1H-1,2,4-triazole-3-carboxylate is a chemical compound with the molecular formula C7H11N3O2. It is a solid at room temperature. It can be synthesized from 5-amino-1,2,4-triazole-3-carboxylic acid via esterification.

Synthesis Analysis

The synthesis of ethyl 1,5-dimethyl-1H-1,2,4-triazole-3-carboxylate involves hydroxymethylation with formaldehyde in the presence of Ba(OH)2·8H2O to give 3-hydroxymethyl-1H-1,2,4-triazole, followed by oxidation and esterification.

Molecular Structure Analysis

The InChI code for ethyl 1,5-dimethyl-1H-1,2,4-triazole-3-carboxylate is 1S/C7H11N3O2/c1-4-12-7(11)6-8-5(2)10(3)9-6/h4H2,1-3H3. Its molecular weight is 169.18.

Physical And Chemical Properties Analysis

Ethyl 1,5-dimethyl-1H-1,2,4-triazole-3-carboxylate is a solid at room temperature. Its molecular weight is 169.18.

Scientific Research Applications

Synthesis Techniques and Molecular Structure Analysis

Regioselective Synthesis and Structural Analysis

The regioselective synthesis of ethyl 1,2,4-triazine-5-carboxylates demonstrates the precision in targeting specific molecular structures, highlighting the compound's utility in synthesizing complex heterocyclic compounds. NMR studies confirm the high regioselectivity, emphasizing the importance of these methods in chemical synthesis and research (Ohsumi & Neunhoeffer, 1992).

Spectroscopic and Structural Characterization

The synthesis and characterization of novel compounds, such as ethyl 4-[2-(carbamoyl)hydrazinylidene]-3,5-dimethyl-1H-pyrrole-2-carboxylate, provide insights into their molecular structure and potential applications. Quantum chemical calculations, including density functional theory (DFT) and natural bond orbital (NBO) analysis, facilitate understanding of their molecular properties, indicating their utility in various research applications (Singh et al., 2013).

Crystallography and Molecular Interactions

The crystal structure analysis of ethyl N-[N-(3-phenyl-1H-1,2,4-triazol-5-yl)carbamothioyl]carbamate reveals the geometric and intermolecular interactions within the crystal lattice. This analysis helps in understanding the compound's solid-state properties, essential for developing materials with specific characteristics (Dolzhenko et al., 2010).

Heterocyclic Azido Compounds

The preparation of 1H-1,2,3-triazolo[1,5-a]thieno[3,2-d]pyrimidines through the reaction of active methylene nitriles with 3-azido-2-substituted thiophenes showcases the versatility of ethyl 1,5-dimethyl-1H-1,2,4-triazole-3-carboxylate derivatives in synthesizing novel heterocyclic compounds. This approach opens avenues for the development of new materials and pharmaceuticals (Westerlund, 1980).

Safety and Hazards

Ethyl 1,5-dimethyl-1H-1,2,4-triazole-3-carboxylate is classified as a warning substance. It may cause skin and eye irritation, and may be harmful if inhaled. Precautionary measures include avoiding contact with skin and eyes, ensuring good ventilation, and keeping away from high temperatures, open flames, and oxidizing agents.

Mechanism of Action

Target of Action

Ethyl 1,5-dimethyl-1H-1,2,4-triazole-3-carboxylate is a complex compound with potential biological activity. It’s worth noting that 1,2,4-triazole derivatives have been found to act as aromatase inhibitors , suggesting that this compound may interact with similar targets.

Mode of Action

It’s known that nitrogen atoms of 1,2,4-triazole ring bind to the iron in the heme moiety of cyp-450 and phenyl moieties have a key interaction in the active site of the enzyme . This suggests that the compound might interact with its targets in a similar manner.

Biochemical Pathways

It’s known that 1,2,4-triazole derivatives can affect various biological activities , suggesting that this compound may influence multiple biochemical pathways.

Pharmacokinetics

It’s known that the ability to form hydrogen bonds with different targets can lead to the improvement of pharmacokinetics, pharmacological, and toxicological properties of compounds .

Result of Action

It’s known that 1,2,4-triazole derivatives can show various biological activities , suggesting that this compound may have similar effects.

Action Environment

It’s known that the reaction of certain compounds can proceed under specific conditions , suggesting that environmental factors may play a role in the action of this compound.